Cas no 2228217-30-7 (tert-butyl N-(1-amino-2,2-difluorocyclopropyl)(phenyl)methylcarbamate)

• Product Name: tert-butyl N-(1-amino-2,2-difluorocyclopropyl)(phenyl)methylcarbamate
• CAS No: 2228217-30-7
• MF: C₁₅H₂₀F₂N₂O₂
• MW: 298.328310966492
• CID: 6351360
• PubChem ID: 165705553
• Update Time: 2025-06-08

tert-butyl N-(1-amino-2,2-difluorocyclopropyl)(phenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-amino-2,2-difluorocyclopropyl)(phenyl)methylcarbamate
• 2228217-30-7
• tert-butyl N-[(1-amino-2,2-difluorocyclopropyl)(phenyl)methyl]carbamate
• EN300-1872764

• Inchi： 1S/C15H20F2N2O2/c1-13(2,3)21-12(20)19-11(10-7-5-4-6-8-10)14(18)9-15(14,16)17/h4-8,11H,9,18H2,1-3H3,(H,19,20)
• InChI Key： MGZGXOBBBDZVIP-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(C1C=CC=CC=1)NC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 298.14928421g/mol
• Monoisotopic Mass: 298.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(1-amino-2,2-difluorocyclopropyl)(phenyl)methylcarbamate

Comprehensive Analysis of tert-butyl N-(1-amino-2,2-difluorocyclopropyl)(phenyl)methylcarbamate (CAS No. 2228217-30-7)

The compound tert-butyl N-(1-amino-2,2-difluorocyclopropyl)(phenyl)methylcarbamate (CAS No. 2228217-30-7) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclopropyl and phenyl moieties, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its role in modulating biological activity and improving drug stability.

One of the key reasons for the growing interest in tert-butyl N-(1-amino-2,2-difluorocyclopropyl)(phenyl)methylcarbamate is its relevance in the development of small-molecule therapeutics. The presence of the carbamate group enhances its metabolic stability, while the amino functionality allows for further derivatization. This makes it a versatile building block in medicinal chemistry, particularly for targeting enzymes and receptors involved in disease pathways.

In recent years, the demand for fluorinated compounds like 2228217-30-7 has surged due to their ability to improve pharmacokinetic properties. Fluorine atoms are known to enhance membrane permeability and bioavailability, making them a hotspot in drug discovery. The difluorocyclopropyl group in this compound is particularly noteworthy, as it combines steric and electronic effects to optimize binding affinity.

Another area where tert-butyl N-(1-amino-2,2-difluorocyclopropyl)(phenyl)methylcarbamate shows promise is in agrochemical applications. Fluorinated compounds are widely used in crop protection due to their resistance to degradation and enhanced activity against pests. The phenyl ring in this molecule further contributes to its potential as a scaffold for designing novel pesticides or herbicides.

From a synthetic chemistry perspective, the preparation of CAS No. 2228217-30-7 involves multi-step reactions, often starting from readily available precursors. The tert-butyl group serves as a protective moiety, ensuring selective reactivity during subsequent transformations. This compound’s synthesis is a topic of interest in academic and industrial labs, with researchers exploring greener and more efficient routes.

The stability and storage conditions of tert-butyl N-(1-amino-2,2-difluorocyclopropyl)(phenyl)methylcarbamate are also critical considerations. Proper handling under inert atmospheres and low temperatures is recommended to preserve its integrity. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize and quantify this compound.

In the context of AI-driven drug discovery, molecules like 2228217-30-7 are increasingly being studied using computational tools. Machine learning models can predict their interactions with biological targets, accelerating the identification of lead compounds. This aligns with the broader trend of integrating cheminformatics and high-throughput screening in modern research.

Environmental and regulatory aspects of fluorinated compounds are also under scrutiny. While they offer significant benefits, their persistence in ecosystems necessitates careful evaluation. Researchers are actively investigating the biodegradability and ecotoxicity of derivatives of tert-butyl N-(1-amino-2,2-difluorocyclopropyl)(phenyl)methylcarbamate to ensure sustainable use.

In summary, tert-butyl N-(1-amino-2,2-difluorocyclopropyl)(phenyl)methylcarbamate (CAS No. 2228217-30-7) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and functional groups make it a subject of ongoing research, driven by the need for innovative solutions in health and agriculture.